Cas no 1934884-61-3 (4-Pyridinamine, 5-bromo-2-methoxy-N,N-dimethyl-)

• Product Name: 4-Pyridinamine, 5-bromo-2-methoxy-N,N-dimethyl-
• CAS No: 1934884-61-3
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5246817
• Update Time: 2025-11-02

4-Pyridinamine, 5-bromo-2-methoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 5-bromo-2-methoxy-N,N-dimethyl-

• Inchi： 1S/C8H11BrN2O/c1-11(2)7-4-8(12-3)10-5-6(7)9/h4-5H,1-3H3
• InChI Key： BJXOIGUAQNGIRW-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(Br)C(N(C)C)=C1

Additional information on 4-Pyridinamine, 5-bromo-2-methoxy-N,N-dimethyl-

Comprehensive Overview of 4-Pyridinamine, 5-bromo-2-methoxy-N,N-dimethyl- (CAS No. 1934884-61-3)

4-Pyridinamine, 5-bromo-2-methoxy-N,N-dimethyl- (CAS No. 1934884-61-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its pyridine core substituted with a bromo group, a methoxy moiety, and dimethylamino functionality, serves as a versatile intermediate in synthetic applications. Its unique structural features make it a valuable building block for designing novel molecules with potential biological activities.

In recent years, the demand for heterocyclic compounds like 4-Pyridinamine, 5-bromo-2-methoxy-N,N-dimethyl- has surged due to their relevance in drug discovery. Researchers are particularly interested in its role as a precursor for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and infectious disease treatments. The compound's bromine substitution also offers opportunities for further functionalization via cross-coupling reactions, a hot topic in modern synthetic chemistry.

From an industrial perspective, CAS No. 1934884-61-3 is frequently discussed in patent literature for its applications in crop protection chemicals. With global concerns about food security and sustainable agriculture, this compound's potential as a scaffold for herbicides or pesticides has become a subject of intense study. Its methoxy-N,N-dimethyl group contributes to enhanced bioavailability, a critical factor in agrochemical design.

The compound's physicochemical properties, including its solubility profile and stability under various conditions, are frequently queried in scientific databases. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for its characterization, reflecting the compound's importance in quality control protocols. These aspects are particularly relevant to pharmaceutical manufacturers seeking reliable chemical intermediates.

Emerging trends in green chemistry have also influenced research around 5-bromo-2-methoxy-N,N-dimethyl-4-pyridinamine. Scientists are exploring eco-friendly synthetic routes and catalytic processes to produce this compound, addressing the chemical industry's push toward sustainability. This aligns with frequent search queries about "environmentally friendly synthesis" and "green alternatives" in organic chemistry.

In material science applications, the electron-donating properties of the dimethylamino group make this compound interesting for developing organic semiconductors and photovoltaic materials. These applications resonate with current interests in renewable energy technologies and organic electronics, areas experiencing exponential growth in research funding and commercial development.

Safety data for CAS 1934884-61-3 indicates it requires standard laboratory handling precautions, with particular attention to its halogenated nature. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation, reflecting broader workplace safety trends in chemical industries.

The global market for fine chemicals like 4-Pyridinamine, 5-bromo-2-methoxy-N,N-dimethyl- continues to expand, driven by pharmaceutical R&D and specialty chemical demand. Market analysts note increasing procurement inquiries from Asia-Pacific regions, coinciding with the growth of contract research organizations (CROs) and generic drug manufacturers in these areas.

For researchers working with this compound, common technical questions revolve around its storage conditions (typically cool, dry environments), compatibility with various reagents, and optimal purification methods. These practical considerations are crucial for ensuring reproducible results in synthetic workflows, a frequent concern among organic chemists.

Looking forward, 1934884-61-3 represents a compelling case study in how functionalized pyridines continue to enable innovations across multiple scientific disciplines. Its structural adaptability positions it as a molecule of enduring interest, particularly as computational methods like AI-assisted drug design accelerate the discovery of new applications for such building blocks.